Cas no 17527-29-6 (1H,1H,2H,2H-Perfluorooctyl acrylate)

• Product Name: 1H,1H,2H,2H-Perfluorooctyl acrylate
• CAS No: 17527-29-6
• MF: C₁₁H₇F₁₃O₂
• MW: 418.151329278946
• MDL: MFCD00042351
• CID: 50785
• Update Time: 2026-05-14

1H,1H,2H,2H-Perfluorooctyl acrylate Chemical and Physical Properties

Names and Identifiers

• 1H,1H,2H,2H-Perfluorooctyl acrylate
• 3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctyl acrylate
• 1H,1H,2H,2H-Tridecafluoro-n-octyl Acrylate (stabilized with HQ + MEHQ)
• perfluorohexyl ethyl acrylate
• 2-(PERFLUOROHEXYL)ETHYL ACRYLATE
• 1H,1H,2H,2H-perfluorooctyl acrylate TFOA
• 1H,1H,2H,2H-Tridecafluoro-n-octyl Acrylate
• 1H,1H,2H,2H-Tridecafluoro-n-octyl Acrylate (stabilized with MEHQ)
• 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl prop-2-enoate
• Acrylic Acid 1H,1H,2H,2H-Tridecafluoro-n-octyl Ester
• TFOA
• Acrylic Acid 1H,1H,2H,2H-Tridecafluoro-n-octyl Ester (stabilized with HQ + MEHQ)
• 1H,1H,2H,2H-Perfluorooctyl
• 2-(Perfluorohexyl) Ethyl Acrylates
• 1,1,2,2-Tetrahydroperfluorooctylacrylate
• Acrylic acid 2-(tridecafluorohexyl)ethyl ester

• MDL： MFCD00042351
• Inchi： InChI=1S/C11H7F13O2/c1-2-5(25)26-4-3-6(12,13)7(14,15)8(16,17)9(18,19)10(20,21)11(22,23)24/h2H,1,3-4H2
• InChI Key： VPKQPPJQTZJZDB-UHFFFAOYSA-N
• SMILES： C=CC(=O)OCCC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 418.02400
• Monoisotopic Mass: 418.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.5
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.554 g/mL at 25 °C(lit.)
• Boiling Point: 50°C/0.2mmHg(lit.)
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• Refractive Index: n20/D 1.338(lit.)
• PSA: 26.30000
• LogP: 4.84450
• Solubility: Uncertain

1H,1H,2H,2H-Perfluorooctyl acrylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：T
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Material Chemicals Electrical Materials

Additional information on 1H,1H,2H,2H-Perfluorooctyl acrylate

Comprehensive Overview of 1H,1H,2H,2H-Perfluorooctyl acrylate (CAS No. 17527-29-6): Properties, Applications, and Industry Trends

1H,1H,2H,2H-Perfluorooctyl acrylate (CAS 17527-29-6) is a fluorinated acrylate ester renowned for its unique hydrophobic and oleophobic properties. As a key member of the perfluorinated acrylates family, this compound has gained significant attention in industries ranging from textiles to advanced coatings. The growing demand for water-repellent materials and stain-resistant surfaces has positioned this chemical as a critical component in modern material science.

The molecular structure of 1H,1H,2H,2H-Perfluorooctyl acrylate features a perfluorinated carbon chain coupled with an acrylate group, enabling exceptional surface energy reduction when polymerized. This characteristic makes it invaluable for creating superhydrophobic coatings, a technology frequently searched in relation to self-cleaning surfaces and anti-fouling applications. Recent studies highlight its role in developing smart textiles that resist oils and water while maintaining breathability—a hot topic in sustainable fashion innovation.

In the electronics sector, 17527-29-6 is utilized for conformal coatings that protect circuit boards from moisture and corrosion. With the rise of 5G technology and miniaturized electronics, searches for high-performance dielectric materials have surged, where this compound’s low surface tension proves advantageous. Manufacturers also employ it in UV-curable formulations, aligning with the industry’s shift toward environmentally friendly curing processes.

Environmental considerations surrounding perfluorinated compounds (PFCs) have spurred research into eco-friendly alternatives and degradation mechanisms. While 1H,1H,2H,2H-Perfluorooctyl acrylate exhibits greater biodegradability than its longer-chain counterparts, its applications in sustainable packaging and green chemistry remain areas of active exploration. Regulatory trends, particularly REACH compliance and PFAS restrictions, are frequently searched topics that influence its commercial adoption.

From a synthesis perspective, advances in flow chemistry have improved the production efficiency of fluorinated acrylates, reducing energy consumption. The compound’s compatibility with nanoparticle integration has also expanded its use in anti-reflective coatings for solar panels—a response to growing searches for renewable energy materials. As industries prioritize multi-functional surfaces, the demand for tailored derivatives of CAS 17527-29-6 continues to rise.

In biomedical applications, researchers are investigating its potential in blood-repellent medical devices and anti-biofilm surfaces. These developments address popular queries about infection-resistant materials in post-pandemic scenarios. However, challenges persist in balancing performance with biocompatibility standards, making this an area of intense study.

The future of 1H,1H,2H,2H-Perfluorooctyl acrylate lies in hybrid material systems combining its properties with graphene or silica matrices. With increasing searches for advanced composite materials, its role in aerospace coatings and marine antifouling solutions is expected to grow. Continuous innovation in application techniques, such as atmospheric plasma deposition, further enhances its industrial relevance.